Cas no 1289015-09-3 (6-Nitro-5-(trifluoromethyl)picolinaldehyde)

6-Nitro-5-(trifluoromethyl)picolinaldehyde is a high-purity synthetic intermediate featuring a nitro group and a trifluoromethyl substituent on a pyridine ring, along with an aldehyde functional group. This compound is valued for its versatility in pharmaceutical and agrochemical research, particularly in the synthesis of heterocyclic compounds. The electron-withdrawing nitro and trifluoromethyl groups enhance reactivity, making it useful for nucleophilic substitution and condensation reactions. Its well-defined structure ensures consistency in complex organic transformations. Suitable for use under controlled conditions, it is typically handled in inert atmospheres to preserve stability. Available in research quantities with strict quality control.

6-Nitro-5-(trifluoromethyl)picolinaldehyde structure

1289015-09-3 structure

Product name:6-Nitro-5-(trifluoromethyl)picolinaldehyde

CAS No:1289015-09-3

MF:C₇H₃F₃N₂O₃

MW:220.105531930923

CID:4907301

6-Nitro-5-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Nitro-5-(trifluoromethyl)picolinaldehyde
- Inchi： 1S/C7H3F3N2O3/c8-7(9,10)5-2-1-4(3-13)11-6(5)12(14)15/h1-3H
- InChI Key： XHNHRQQKVYGMOW-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C=O)N=C1[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 263
XLogP3: 1.7
Topological Polar Surface Area: 75.8

6-Nitro-5-(trifluoromethyl)picolinaldehyde Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003936-500mg	6-Nitro-5-(trifluoromethyl)picolinaldehyde	1289015-09-3	95%	500mg	$1,735.55	2022-04-03
Alichem	A029003936-1g	6-Nitro-5-(trifluoromethyl)picolinaldehyde	1289015-09-3	95%	1g	$2,895.00	2022-04-03
Alichem	A029003936-250mg	6-Nitro-5-(trifluoromethyl)picolinaldehyde	1289015-09-3	95%	250mg	$989.80	2022-04-03

6-Nitro-5-(trifluoromethyl)picolinaldehyde Related Literature

1. Structural optimization of cyclic peptides that efficiently detect denatured collagen†

Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
2. Structure and luminescence properties of Eu2+ doped LuxSr2−xSiNxO4−x phosphors evolved from chemical unit cosubstitution

Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
3. Synthesis of a ruthenium bis(diisopropylamino(isocyano)borane) complex from the activation of an amino(cyano)borane†

Amalia Poblador-Bahamonde,Eric Clot Dalton Trans., 2013,42, 776-781
4. Structural properties of soluble peptideamphiphile micelles

Matthew Tirrell Soft Matter, 2011,7, 9572-9582
5. Spreading of bio-adhesive vesicles on DNA carpets†‡

Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832

Additional information on 6-Nitro-5-(trifluoromethyl)picolinaldehyde

Comprehensive Overview of 6-Nitro-5-(trifluoromethyl)picolinaldehyde (CAS No. 1289015-09-3)

6-Nitro-5-(trifluoromethyl)picolinaldehyde (CAS No. 1289015-09-3) is a highly specialized heterocyclic aldehyde with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its nitro and trifluoromethyl functional groups, has garnered attention for its unique reactivity and potential in drug discovery and material science. Researchers and industry professionals frequently search for 6-Nitro-5-(trifluoromethyl)picolinaldehyde synthesis, applications, and safety data, reflecting its growing importance in modern chemistry.

The molecular structure of 6-Nitro-5-(trifluoromethyl)picolinaldehyde features a picolinaldehyde backbone substituted with a nitro group at the 6-position and a trifluoromethyl group at the 5-position. This arrangement imparts distinct electronic properties, making it a valuable intermediate for cross-coupling reactions and catalysis. Recent studies highlight its role in developing fluorinated pharmaceuticals, a trending topic due to the increasing demand for bioactive molecules with enhanced metabolic stability.

In the context of green chemistry, 6-Nitro-5-(trifluoromethyl)picolinaldehyde is often discussed for its potential in sustainable synthesis routes. With the rise of AI-driven drug design, computational chemists are exploring its molecular docking capabilities, aligning with the surge in searches for computational chemistry tools and cheminformatics. Its physicochemical properties, such as solubility and stability, are also critical for formulators seeking to optimize drug delivery systems.

The compound’s spectroscopic data (e.g., NMR, IR) and chromatographic purity are frequently queried by analytical chemists. Additionally, its utility in high-throughput screening libraries underscores its relevance in precision medicine, a hot topic in 2024. As regulatory frameworks evolve, understanding its environmental impact and degradation pathways has become a priority, reflecting broader concerns about chemical sustainability.

In summary, 6-Nitro-5-(trifluoromethyl)picolinaldehyde (CAS No. 1289015-09-3) bridges multiple disciplines, from medicinal chemistry to materials engineering. Its versatility and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial applications.